2-(4-butyl-2,3-dioxopiperazin-1-yl)-2-phenyl-N-(tetrahydro-2H-pyran-4-yl)acetamide

• IUPAC Name: 2-(4-butyl-2,3-dioxopiperazin-1-yl)-N-(oxan-4-yl)-2-phenylacetamide
• InChI: InChI=1S/C21H29N3O4/c1-2-3-11-23-12-13-24(21(27)20(23)26)18(16-7-5-4-6-8-16)19(25)22-17-9-14-28-15-10-17/h4-8,17-18H,2-3,9-15H2,1H3,(H,22,25)
• InChI Key: KELREGVRHFVPNM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCN(C(=O)C1=O)C(C2=CC=CC=C2)C(=O)NC3CCOCC3
• Molecular Formula: C21H29N3O4
• Molecular Weight: 387.5 g/mol

Description

2-(4-butyl-2,3-dioxopiperazin-1-yl)-2-phenyl-N-(tetrahydro-2H-pyran-4-yl)acetamide is a useful research compound. Its molecular formula is C21H29N3O4 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.21580641 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant and Biological Activities

Compounds with a similar structure have been synthesized and evaluated for their antioxidant, analgesic, and anti-inflammatory activities . For example, a study designed, synthesized, and biologically evaluated a compound with noticeable DPPH radical scavenging activity, analgesic, and anti-inflammatory activities, comparable to standard treatments (Nayak et al., 2014).

Neuroprotective Effects

Another study synthesized novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety, evaluated against acetylcholinesterase (AChE) and butylcholinesterase (BuChE). The compounds showed significant neuroprotective effects against H2O2-induced oxidative stress, highlighting their potential in neuroprotection (Sameem et al., 2017).

Anticonvulsant Properties

Research on 2-aryl-2-(pyridin-2-yl)acetamides derived from Disopyramide revealed a new class of broad-spectrum anticonvulsants. These compounds showed effectiveness in animal models of epilepsy, with good therapeutic indices between anticonvulsant activity and motor impairment, indicating their potential as safer antiepileptic agents (Dawidowski et al., 2020).

Antimicrobial Activity

The synthesis of new heterocycles incorporating antipyrine moiety has been explored, with some compounds showing promising antimicrobial activities. This indicates the potential utility of such structures in developing new antimicrobial agents (Bondock et al., 2008).